Cas no 64344-45-2 (2-Hexenal, 2-ethyl-, (2E)-)

• Product Name: 2-Hexenal, 2-ethyl-, (2E)-
• CAS No: 64344-45-2
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 424059
• PubChem ID: 5354264
• Update Time: 2025-04-19

2-Hexenal, 2-ethyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenal, 2-ethyl-, (2E)-
• 2-ETHYL-2-HEXENAL
• trans-2-Ethyl-2-hexenal
• 2-ETHYL-2-HEXEN-1-AL
• 2-ETHYL-3-PROPYLACROLEIN
• 2-ethylhex-2-enal
• 2-ethyl-hexene-al
• 2-ethyl-trans-2-hexenal
• ethylhexenal
• AI3-08105
• NS00008081
• FEMA No. 4612
• .alpha.-Ethyl-.beta.-N-propylacrolein
• NSC-4787
• CHEBI:189405
• NSC4787
• Acrolein, 2-ethyl-3-propyl-
• 2-Hexenal, 2-ethyl-, (E)-
• 69YL9T443B
• (2E)-2-ethyl-3-propylacrolein
• 3-Formylhept-3-ene
• HSDB 1120
• CHEBI:88838
• AS-77084
• CCRIS 4645
• WLN: VHY2&U4
• 2-Ethyl-2-hexenal, (2E)-
• 645-62-5
• (E)-2-Ethyl-2-hexenal
• MFCD00006983
• (E)-2-ethylhexenal
• Q27887011
• NSC 4787
• alpha-Ethyl-beta-propylacrolein
• 2-Ethyl-3-propylacrylaldehyde
• SCHEMBL366896
• (E)-2-ethyl-3-propylacrolein
• alpha-Ethyl-beta-N-propylacrolein
• (E)-2-ethyl-hex-2-enal
• EC 211-448-3
• 2-Hexenal, 2-ethyl-
• 2-Ethylhex-2-en-1-al
• 2-Ethyl-3-propyl acrolein
• PYLMCYQHBRSDND-SOFGYWHQSA-N
• EN300-6452603
• (E)-2-ethylhex-2-enal
• UNII-69YL9T443B
• trans-2-ethylhex-2-enal
• e-2-ethylhexenal
• (2E)-2-ethylhex-2-enal
• InChI=1/C8H14O/c1-3-5-6-8(4-2)7-9/h6-7H,3-5H2,1-2H3/b8-6
• 64344-45-2
• Ethyl-2-hexenal
• D90438
• .alpha.-Ethyl-.beta.-propylacrolein
• EINECS 211-448-3
• 2-Ethyl-2-hexenal, AldrichCPR
• (2E)-2-Ethyl-2-hexenal
• AKOS006227765
• 26266-68-2
• Hexenal, 2-ethyl-

• MDL： MFCD00006983
• Inchi： 1S/C8H14O/c1-3-5-6-8(4-2)7-9/h6-7H,3-5H2,1-2H3/b8-6+
• InChI Key： PYLMCYQHBRSDND-SOFGYWHQSA-N
• SMILES： O=C/C(/CC)=C/CCC

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Colorless or light yellow liquid.
• Density: 4.35 (NTP, 1992) (Relative to Air)
• Boiling Point: 347 °F at 760 mm Hg (NTP, 1992)
• Flash Point: 68 °C
• PSA: 17.07000
• LogP: 2.32180
• Solubility: It is almost insoluble in water and miscible with ethanol, acetone and ether

2-Hexenal, 2-ethyl-, (2E)- Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 38-41
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Safety Term：3.2
• Packing Group：III
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes